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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental data and methodologies
used in the statistical analysis of Carbon-10 (1°C) decay. 1°C is a short-lived, positron-emitting
isotope of carbon, primarily of interest in fundamental nuclear physics research, particularly in
studies of superallowed beta decays. These studies provide crucial data for testing the
Conserved Vector Current (CVC) hypothesis and for determining the Vud quark-mixing element
of the Cabibbo-Kobayashi-Maskawa (CKM) matrix, a cornerstone of the Standard Model of
particle physics.

Data Presentation: Properties of Carbon-10 Decay

The decay of Carbon-10 is characterized by its half-life, decay modes, and the energies of the
emitted particles. Below is a summary of the key quantitative data for 1°C, crucial for any
statistical analysis.
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Property Value Uncertainty
Half-life (T1,2) 19.290 s +0.012s
Decay Mode B* (positron emission) > 98%
Electron Capture (EC) <2%

Q-value (") 3648.06 keV + 0.07 keV
Daughter Nucleus 10

Spin/Parity o+

Superallowed Branching Ratio 1.4638 % + 0.0050 %

Comparison with Alternative Isotopes

The study of superallowed 0* — 0* beta decays is not limited to Carbon-10. A range of other
isotopes are also investigated to test the CVC hypothesis across different nuclei. A comparative
analysis of these isotopes is essential for a comprehensive statistical understanding of the

underlying physics.

Isotope Half-life (s) Q-value (keV)
10C 19.290(12) 3648.06(7)

140 70.619(11) 5144.35(21)
26mA| 6.3450(19) 4232.86(9)

34C| 1.52656(22) 5491.75(11)
38mK 0.92425(22) 6044.24(10)
425¢ 0.68068(11) 6426.00(17)
a6\ 0.42251(11) 7052.57(23)
50Mn 0.28318(11) 7635.03(17)
54Co 0.19328(7) 8244.64(20)
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The consistency of the Ft-values (a corrected combination of half-life, Q-value, and branching
ratio) across these isotopes provides a stringent test of the Standard Model.

Experimental Protocols

Precise measurements of Carbon-10's decay properties require sophisticated experimental
setups and rigorous data analysis protocols.

Production of Carbon-10

Carbon-10 is an atrtificial isotope and must be produced in a nuclear reaction. A common
method is the irradiation of a Boron-10 (1°B) target with a proton beam from a cyclotron.[1] The
reaction is 1°B(p,n)1°C, where a proton (p) strikes a 1°B nucleus, ejecting a neutron (n) and
leaving a 1°C nucleus.[1]

Measurement of Half-life and Decay Products

A typical experimental setup for measuring the half-life and decay products of 1°C involves a
combination of detectors to identify the characteristic radiation emitted during its decay.

Key Experimental Techniques:

o Gamma-Ray Spectroscopy: High-purity germanium (HPGe) or sodium iodide (Nal) detectors
are used to measure the energy of gamma rays emitted following the positron emission. In
the decay of 1°C, the daughter nucleus 1°B is often left in an excited state, which then de-
excites by emitting gamma rays of specific energies.

e Coincidence Counting: This is a crucial technique to reduce background noise and isolate
the decay events of interest. In the case of 1°C, the positron emitted annihilates with an
electron, producing two 511 keV gamma rays that are emitted in opposite directions. A
coincidence setup would require the simultaneous detection of these two gamma rays in
detectors placed 180 degrees apart. Further coincidence can be required with the gamma
ray from the de-excitation of the daughter nucleus.

A General Experimental Workflow is as follows:

e Production and Transport: A 1°B target is irradiated with a proton beam to produce 1°C. The
short half-life of 1°C necessitates a rapid transport system, such as a gas jet or a fast tape
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transport system, to move the produced isotopes from the production target to the detection
setup.

o Detection: The 1°C sample is positioned within an array of detectors. This typically includes
plastic scintillators for detecting the emitted positrons (beta particles) and HPGe or Nal
detectors for the gamma rays.

o Data Acquisition: The signals from the detectors are processed by a data acquisition (DAQ)
system. For half-life measurements, the number of decay events is recorded as a function of
time. This is often done in a multiscaling mode, where the counts in successive time intervals
are recorded.

o Data Analysis:

o Background Subtraction: A background measurement is taken without the 1°C source and
is subtracted from the experimental data.

o Decay Curve Fitting: The background-subtracted data (counts versus time) is fitted to an
exponential decay function: N(t) = Noe”(-At), where N(t) is the number of counts at time t,
No is the initial number of counts, and A is the decay constant.

o Half-life Calculation: The half-life is calculated from the decay constant using the relation
T1,2 =In(2)/A.

o Systematic Error Correction: A key aspect of modern precision measurements is the
identification and correction of systematic errors. For instance, detector dead time (the
time it takes for a detector to process an event) can lead to an underestimation of the true
count rate, especially at the beginning of the measurement when the activity is high. A
common technique to account for rate-dependent effects is to perform measurements at
different initial count rates and extrapolate the results to a zero count rate.

Mandatory Visualization

Below are diagrams illustrating the key processes involved in the study of Carbon-10 decay,
generated using the DOT language.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1256599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing
Excited 10B*

Positron (B+)

Electron Neutrino (ve)
3+ decay (>98%)
Excited 10B Yy eMISSion B vl )

Click to download full resolution via product page

10C (Z=6, N=4)

Caption: Decay pathway of Carbon-10 to Boron-10.
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Caption: Experimental workflow for Carbon-10 half-life measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Carbon-10 Decay Data]. BenchChem, [2025]. [Online PDF]. Available at:
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data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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